BENGHE Validation & Comparative

Check Availability & Pricing

Navigating the Efficacy Landscape of "BY13": A
Multifaceted Designation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BY13

Cat. No.: B15544700

The term "BY13" does not correspond to a single, consistently identified therapeutic agent in
the current scientific and clinical landscape. Instead, the designation appears in various
contexts, from experimental antibody treatments to dietary supplements and preclinical
research compounds. This guide aims to provide clarity on the different entities referred to as
"BY13" or associated with the number 13 in efficacy studies, highlighting the importance of
precise nomenclature in scientific communication.

GSK679586: An Anti-IL-13 Monoclonal Antibody for
Severe Asthma

One of the most prominent mentions of a molecule with a similar designation is GSK679586, a
humanized monoclonal antibody that targets interleukin-13 (IL-13). IL-13 is a cytokine
implicated in the pathophysiology of asthma, making it a target for therapeutic intervention.

Mechanism of Action: GSK679586 functions by inhibiting the binding of IL-13 to its receptors,
IL-13 receptor al and a2. This blockade is intended to mitigate the inflammatory cascade
associated with severe asthma.

Clinical Efficacy: A clinical trial involving patients with severe asthma refractory to high doses of
inhaled corticosteroids evaluated the efficacy of GSK679586. The study, however, did not
demonstrate clinically meaningful improvements in asthma control, pulmonary function, or
exacerbation rates when compared to placebo.[1]
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Signaling Pathway of IL-13 in Asthma
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Caption: Fig. 1: Simplified IL-13 signaling pathway and the inhibitory action of GSK679586.

"Slow Diabetes": A Nutritional Supplement

In a different context, "BY13" is associated with "Slow Diabetes," a dietary supplement. This
product is backed by "13+ clinical studies" and is formulated to help regulate blood sugar,
improve insulin sensitivity, and support fat metabolism.[2] The active ingredients include
Reducose® (White Mulberry Leaf Extract), Gymnema Sylvestre, Bilberry Extract, and Alpha-
Lipoic Acid.

Other Mentions in Research

The designation "BY" followed by a number is also used by companies like Byondis for their
pipeline products, such as BYON4228 and BYON4413, which are currently in early-phase
clinical trials for cancer.[3]

Furthermore, preclinical studies on compounds like Resveratrol have shown a 13% reduction in
certain biomarkers, but this is a statistical finding from a specific experiment and not a product
name.

Conclusion
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The term "BY13" is ambiguous and does not refer to a single therapeutic agent for which a
direct efficacy comparison to a standard of care can be made. Researchers, scientists, and
drug development professionals should exercise caution and seek precise identifiers, such as
the specific molecular name (e.g., GSK679586), to access relevant and accurate data. Without
a clear and consistent designation, a meaningful comparison of efficacy and experimental
protocols is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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